3-acetyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide
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Overview
Description
3-acetyl-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H15N3O3S2 and its molecular weight is 373.45. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antitumor Activity
Sulfonamide derivatives have been synthesized and evaluated for their anticancer and antitumor activities. Studies have highlighted the synthesis of novel sulfonamide compounds that exhibit significant in vitro anticancer activity against various human tumor cell lines, including liver (HEPG-2) and breast (MCF-7) cancer cells. Some of these derivatives were also assessed for their radiosensitizing properties, enhancing the cell-killing effect of gamma-radiation, indicating their potential in cancer therapy and radiotherapy enhancement (Ghorab et al., 2015).
Anti-Inflammatory and Antimicrobial Agents
Research has also been conducted on the synthesis of pyrazolyl benzenesulfonamide derivatives with anti-inflammatory and antimicrobial properties. Some of these compounds have shown to surpass the activity of indomethacin, a well-known anti-inflammatory drug, in both local and systemic bioassays. Additionally, the compounds displayed selective inhibitory activity towards the COX-2 enzyme, suggesting their potential as safer anti-inflammatory drugs with superior gastrointestinal safety profiles. Their antimicrobial activity against bacteria such as Escherichia coli and Staphylococcus aureus has been noted, along with minimal antifungal activity against Candida albicans, highlighting their diverse pharmacological potential (Bekhit et al., 2008).
Enzyme Inhibition
Sulfonamide derivatives have been investigated for their inhibitory effects on various enzymes, including carbonic anhydrase I and II (CA I and II), which play crucial roles in physiological processes such as respiration and acid-base balance. Some compounds have demonstrated potent inhibitory effects on these enzymes, suggesting their utility in designing inhibitors for conditions related to enzyme dysregulation. The specificity and potency of these inhibitors towards CA isoforms can lead to the development of therapeutic agents with targeted action and reduced side effects (Gul et al., 2016).
Mechanism of Action
Target of Action
Similar compounds have been designed and synthesized for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .
Mode of Action
It’s known that similar compounds interact with their targets to inhibit the growth of mycobacterium tuberculosis .
Biochemical Pathways
It’s known that similar compounds exhibit anti-tubercular activity, suggesting they may interfere with the biochemical pathways essential for the survival and replication of mycobacterium tuberculosis .
Result of Action
Similar compounds have shown significant activity against mycobacterium tuberculosis h37ra, indicating they may induce cellular changes that inhibit the growth of this bacterium .
Properties
IUPAC Name |
3-acetyl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3S2/c1-12(21)13-4-2-5-14(10-13)25(22,23)20-11-15-17(19-8-7-18-15)16-6-3-9-24-16/h2-10,20H,11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVQGUCQAOLFIPG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)S(=O)(=O)NCC2=NC=CN=C2C3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.